2-cyano-N'-{3-methoxy-4-[(3-phenyl-2-propen-1-yl)oxy]benzylidene}acetohydrazide

• IUPAC Name: 2-cyano-N-[(Z)-[3-methoxy-4-[(E)-3-phenylprop-2-enoxy]phenyl]methylideneamino]acetamide
• InChI: InChI=1S/C20H19N3O3/c1-25-19-14-17(15-22-23-20(24)11-12-21)9-10-18(19)26-13-5-8-16-6-3-2-4-7-16/h2-10,14-15H,11,13H2,1H3,(H,23,24)/b8-5+,22-15-
• InChI Key: QTRCVUTUBXIBEW-WYVZYFFYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=NNC(=O)CC#N)OCC=CC2=CC=CC=C2
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N\NC(=O)CC#N)OC/C=C/C2=CC=CC=C2
• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol

Description

2-cyano-N'-{3-methoxy-4-[(3-phenyl-2-propen-1-yl)oxy]benzylidene}acetohydrazide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-cyano-N'-{3-methoxy-4-[(3-phenyl-2-propen-1-yl)oxy]benzylidene}acetohydrazide is not fully understood. However, studies have suggested that it may inhibit the growth of cancer cells by inducing apoptosis and disrupting the cell cycle. It may also inhibit the growth of bacteria by disrupting their cell membranes.
Biochemical and Physiological Effects:
Studies have shown that this compound has low toxicity and does not cause significant biochemical or physiological effects in vivo. However, further studies are needed to fully understand its safety profile.

Advantages and Limitations for Lab Experiments

The advantages of using 2-cyano-N'-{3-methoxy-4-[(3-phenyl-2-propen-1-yl)oxy]benzylidene}acetohydrazide in lab experiments include its low toxicity and potential applications in various fields. However, its limited solubility in water and other common solvents may pose challenges in certain experiments.

Future Directions

For the study of 2-cyano-N'-{3-methoxy-4-[(3-phenyl-2-propen-1-yl)oxy]benzylidene}acetohydrazide include further investigation of its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in other fields such as agriculture and environmental science. Additionally, studies may focus on the development of novel derivatives with improved properties.
In conclusion, this compound is a promising chemical compound that has potential applications in various fields. Its low toxicity and potential anticancer and antimicrobial properties make it a promising candidate for further research. However, further studies are needed to fully understand its mechanism of action and safety profile, and to optimize its synthesis method for wider applications.

Synthesis Methods

The synthesis of 2-cyano-N'-{3-methoxy-4-[(3-phenyl-2-propen-1-yl)oxy]benzylidene}acetohydrazide involves the reaction of 3-methoxy-4-[(3-phenyl-2-propen-1-yl)oxy]benzaldehyde and cyanoacetic acid hydrazide in the presence of a catalyst. The resulting compound has been characterized using various spectroscopic techniques.

Scientific Research Applications

2-cyano-N'-{3-methoxy-4-[(3-phenyl-2-propen-1-yl)oxy]benzylidene}acetohydrazide has been studied for its potential applications in various fields. In the pharmaceutical industry, it has been tested for its anticancer and antimicrobial properties. In the field of material science, it has been used as a corrosion inhibitor for metal surfaces. Additionally, it has been studied for its potential use as a dye for textiles.